3-(benzyloxy)-N-cyclohexylbenzenecarbothioamide

• IUPAC Name: N-cyclohexyl-3-phenylmethoxybenzenecarbothioamide
• InChI: InChI=1S/C20H23NOS/c23-20(21-18-11-5-2-6-12-18)17-10-7-13-19(14-17)22-15-16-8-3-1-4-9-16/h1,3-4,7-10,13-14,18H,2,5-6,11-12,15H2,(H,21,23)
• InChI Key: JHDMZRMACWCQJR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)C2=CC(=CC=C2)OCC3=CC=CC=C3
• Molecular Formula: C20H23NOS
• Molecular Weight: 325.5 g/mol

Description

3-(benzyloxy)-N-cyclohexylbenzenecarbothioamide, commonly known as BTCP, is a chemical compound that belongs to the class of thioamides. It is a white crystalline powder that is soluble in organic solvents like ethanol and chloroform. BTCP has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of BTCP is not fully understood. However, it is believed to act on the voltage-gated calcium channels, which are involved in the transmission of pain signals. BTCP has been shown to inhibit the influx of calcium ions into the neurons, which reduces the release of neurotransmitters like glutamate and substance P. This, in turn, leads to a reduction in pain signals and inflammation.
Biochemical and Physiological Effects:
BTCP has been shown to have several biochemical and physiological effects. It has been found to increase the levels of endogenous opioids like enkephalins and dynorphins, which are involved in pain modulation. BTCP has also been shown to reduce the levels of pro-inflammatory cytokines like interleukin-1 beta and tumor necrosis factor-alpha. Additionally, BTCP has been found to have antioxidant properties, which may be beneficial in reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

BTCP has several advantages for lab experiments. It is a well-characterized compound that is readily available in the market. It has a high purity and stability, which makes it suitable for long-term storage and use. However, there are also some limitations to using BTCP in lab experiments. It has a low solubility in water, which may limit its use in aqueous-based assays. Additionally, BTCP has been found to be toxic to some cell lines, which may limit its use in cell-based assays.

Future Directions

For the study of BTCP include investigating its potential use in the treatment of other neurological disorders and exploring its use in combination with other drugs.

Synthesis Methods

The synthesis of BTCP involves the reaction between 3-benzyloxybenzoyl chloride and cyclohexylisothiocyanate in the presence of a base like triethylamine. The reaction takes place in an organic solvent like dichloromethane, and the product is obtained by filtration and recrystallization. The yield of the synthesis process is around 60%, and the purity of the product can be determined by thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

BTCP has been extensively studied for its potential therapeutic applications. It has been found to possess analgesic, anti-inflammatory, and anticonvulsant properties. BTCP has been shown to be effective in treating neuropathic pain, which is a chronic pain condition that affects millions of people worldwide. It has also been studied for its potential use in the treatment of epilepsy and other neurological disorders.